Cas no 2171706-65-1 (10-(1-ethyl-1H-imidazol-4-yl)-6-oxa-2-thia-9-azaspiro4.5decane)

• Product Name: 10-(1-ethyl-1H-imidazol-4-yl)-6-oxa-2-thia-9-azaspiro4.5decane
• CAS No: 2171706-65-1
• MF: C₁₂H₁₉N₃OS
• MW: 253.3637611866
• CID: 5995765
• PubChem ID: 165865390
• Update Time: 2025-05-30

10-(1-ethyl-1H-imidazol-4-yl)-6-oxa-2-thia-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(1-ethyl-1H-imidazol-4-yl)-6-oxa-2-thia-9-azaspiro4.5decane
• 2171706-65-1
• 10-(1-ethyl-1H-imidazol-4-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane
• EN300-1642029

• Inchi： 1S/C12H19N3OS/c1-2-15-7-10(14-9-15)11-12(3-6-17-8-12)16-5-4-13-11/h7,9,11,13H,2-6,8H2,1H3
• InChI Key： VJMQFKIARKGKFJ-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)C(C1=CN(CC)C=N1)NCCO2

Computed Properties

• Exact Mass: 253.12488341g/mol
• Monoisotopic Mass: 253.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on 10-(1-ethyl-1H-imidazol-4-yl)-6-oxa-2-thia-9-azaspiro4.5decane

Chemical Compound CAS No. 2171706-65-1: 10-(1-Ethyl-1H-imidazol-4-yl)-6-Oxa-2-Thia-9-Azaspiro[4.5]decane

The chemical compound with CAS No. 2171706-65-1, known as 10-(1-Ethyl-1H-imidazol-4-yl)-6-Oxa-2-Thia-9-Azaspiro[4.5]decane, is a complex organic molecule with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 9. The molecule's structure incorporates an imidazole ring at position 4, an ethoxy group at position 1, and a thioether group at position 2, making it a versatile compound with potential applications in various fields.

Recent studies have highlighted the significance of spiro compounds like CAS No. 2171706-65-1 in drug discovery and material science. The spirocyclic framework provides a unique platform for modulating physical and chemical properties, such as solubility, stability, and bioavailability. Researchers have demonstrated that the imidazole moiety in this compound can act as a hydrogen bond donor or acceptor, enhancing its interaction with biological targets. This property makes it a promising candidate for designing drugs targeting enzymes or receptors involved in various pathological conditions.

The synthesis of CAS No. 2171706-65-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the spirocyclic core through intramolecular cyclization and the subsequent functionalization of the imidazole ring. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are crucial for studying stereochemical effects in biological systems.

In terms of pharmacological activity, CAS No. 2171706-65-1 has shown potential as an inhibitor of certain kinases and proteases. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and cancer progression. The compound's selectivity for specific targets has been attributed to its unique three-dimensional structure, which allows for precise interactions with biomolecular surfaces.

Moreover, the compound's spiro[4.5]decane framework has been explored for its applications in materials science. Its rigid structure and flexibility make it suitable for designing advanced materials with tailored mechanical and electronic properties. Researchers have investigated its use as a building block for constructing supramolecular assemblies and stimuli-responsive materials.

Despite its promising properties, further research is needed to fully understand the compound's biological effects and optimize its therapeutic potential. Ongoing studies aim to elucidate its mechanism of action, evaluate its toxicity profile, and explore its efficacy in animal models of disease. Additionally, efforts are being made to develop scalable synthesis routes that can meet the demands of large-scale production.

In conclusion, CAS No. 2171706-65-1 (10-(1-Ethyl-1H-imidazol-4-yl)-6-Oxa-2-Thia-9-Azaspiro[4.5]decane) represents a valuable addition to the arsenal of compounds being explored for drug discovery and material science applications. Its unique structure and versatile functional groups make it a compelling candidate for addressing unmet needs in these fields.